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Disclaimer: This document is intended for research and informational purposes only. ALEPH-4
is a research chemical, and its neurochemical and toxicological properties have not been
extensively studied. This guide synthesizes available information from limited sources and
infers properties from structurally related compounds. All handling and research involving this
compound should be conducted with extreme caution and in accordance with all applicable
laws and regulations.

Introduction

ALEPH-4, or 4-isopropylthio-2,5-dimethoxyamphetamine, is a synthetic psychedelic compound
belonging to the phenethylamine and amphetamine chemical classes. It is a member of the
"ALEPH" series of compounds first synthesized and described by Alexander Shulgin in his
book PiIHKAL (Phenethylamines | Have Known and Loved).[1] Structurally, it is the
amphetamine analog of the phenethylamine 2C-T-4. The ALEPH series are characterized by a
sulfur-containing substituent at the 4-position of the phenyl ring.

Like other classical psychedelics, the primary mechanism of action for ALEPH-4 is presumed
to be agonism at serotonin receptors, particularly the 5-HT2A subtype. Shulgin's qualitative

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b595406#bc-rfq
https://www.benchchem.com/product/b595406/docs?utm_src=pdf-body#neurochemical-properties-of-aleph-4-a-technical-guide
https://www.benchchem.com/product/b595406/docs?utm_src=pdf-body#neurochemical-properties-of-aleph-4-a-technical-guide
https://en.wikipedia.org/wiki/Aleph-4
https://www.benchchem.com/product/b595406/docs?utm_src=pdf-body#neurochemical-properties-of-aleph-4-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b595406?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

reports in humans describe a long-lasting psychedelic experience of 12 to 20 hours with oral
dosages in the 7 to 12 mg range.[1] However, Shulgin noted potential toxicity concerns at
higher doses, which curtailed further dose-escalation studies.[1]

This guide provides a technical overview of the known and inferred neurochemical properties of
ALEPH-4, its synthesis, and the experimental methodologies relevant to its study. Due to a
significant lack of published quantitative data specific to ALEPH-4, this document also includes
data from structurally analogous compounds to provide a comparative context for its potential
pharmacological profile.

Presumed Pharmacodynamics

The primary molecular target for psychedelic phenethylamines is the serotonin 5-HT2A
receptor, a G-protein coupled receptor (GPCR). Agonism at this receptor is the initiating event
for the cascade of neurobiological changes that result in the characteristic psychedelic effects.

Receptor Binding Profile

Quantitative receptor binding data for ALEPH-4 are not available in the peer-reviewed scientific
literature. The binding affinity (Ki) of a compound, which indicates the concentration required to
occupy 50% of the receptors in vitro, is a key measure of its potency. To provide context, the
table below presents binding affinities for related psychedelic compounds at key serotonin
receptors. It is hypothesized that ALEPH-4 possesses a high affinity for the 5-HT2A receptor,
similar to other psychoactive phenethylamines.

Table 1: Receptor Binding Affinities (Ki, nM) of Structurally Related Psychedelic Compounds

Compound 5-HT2A 5-HT2C 5-HT:A

ALEPH-4 Data Not Available Data Not Available Data Not Available
2C-T-2 49+ 12 110+ 21 4,400 = 600
2C-T-7 33+1.2 120+ 19 >10,000

DOM 48+1.1 22+7.6 4,800 = 400

LSD 1.1+£01 49+1.0 7.8+1.0
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Note: Data for 2C-T-2, 2C-T-7, DOM, and LSD are compiled from various scientific studies and
are provided for comparative purposes. The absence of data for ALEPH-4 highlights a
significant gap in the current understanding of its pharmacology.

Functional Activity & Signhaling Pathway

ALEPH-4 is presumed to act as a patrtial or full agonist at the 5-HT2A receptor. Upon binding, it
likely activates the Gaq protein, initiating a canonical intracellular signaling cascade. This
pathway involves the activation of phospholipase C (PLC), which then hydrolyzes
phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol
trisphosphate (IP3) and diacylglycerol (DAG). IPs diffuses through the cytoplasm to bind to IPs
receptors on the endoplasmic reticulum, triggering the release of stored intracellular calcium
(Caz*). This surge in intracellular Ca2*, along with the activation of protein kinase C (PKC) by
DAG, leads to a variety of downstream cellular responses that are believed to underpin the
compound's psychoactive effects.

Click to download full resolution via product page

Caption: Presumed 5-HT2A Receptor Gq Signaling Pathway for ALEPH-4.

Chemical Synthesis Workflow

The synthesis of ALEPH-4 is detailed in PIHKAL. The process begins with the precursor 2,5-
dimethoxy-4-(isopropylthio)benzaldehyde, the synthesis of which is described in the entry for
2C-T-4. This aldehyde undergoes a Henry condensation with nitroethane, followed by a
reduction of the resulting nitropropene intermediate to yield the final amine product.
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Caption: Synthesis workflow for ALEPH-4 as described in PiIHKAL.

Experimental Protocols
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While specific experimental data for ALEPH-4 are lacking, the following protocols describe
standard methodologies used to characterize the neurochemical properties of novel
psychoactive compounds. These methods would be directly applicable to the study of ALEPH-
4,

Radioligand Competition Binding Assay

This assay is used to determine the binding affinity (Ki) of a test compound (e.g., ALEPH-4) for
a specific receptor.

Objective: To determine the affinity of ALEPH-4 for the human 5-HT2A receptor.
Materials:

o Cell membranes from a stable cell line expressing the human 5-HT2A receptor (e.g., HEK293
cells).

» Radioligand: A high-affinity 5-HT2A antagonist, such as [3H]ketanserin.

» Non-specific binding control: A high concentration of a non-radioactive antagonist (e.g.,
spiperone).

e Test compound: ALEPH-4 in a range of concentrations.
o Assay buffer (e.g., 50 mM Tris-HCI, pH 7.4).

« Scintillation vials and scintillation cocktail.

e Glass fiber filters and a cell harvester.

 Liquid scintillation counter.

Procedure:

o Preparation: Thaw frozen cell membranes on ice and dilute to the desired concentration in
ice-cold assay buffer.
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 Incubation: In test tubes, combine the cell membrane preparation, the radioligand
([*H]ketanserin) at a fixed concentration (typically at or below its Ks value), and varying
concentrations of the test compound (ALEPH-4).

o Controls: Prepare tubes for total binding (no competing compound) and non-specific binding
(with a saturating concentration of spiperone).

o Reaction: Incubate the mixture at a set temperature (e.g., 37°C) for a sufficient time to reach
equilibrium (e.g., 60 minutes).

o Termination: Rapidly terminate the binding reaction by vacuum filtration through glass fiber
filters using a cell harvester. This separates the bound radioligand from the unbound.

o Washing: Quickly wash the filters with ice-cold assay buffer to remove any remaining
unbound radioligand.

o Quantification: Place the filters into scintillation vials, add scintillation cocktail, and quantify
the amount of radioactivity using a liquid scintillation counter.

e Analysis: Calculate specific binding by subtracting non-specific binding from total binding.
Plot the percentage of specific binding against the logarithm of the competitor (ALEPH-4)
concentration. Fit the data to a sigmoidal dose-response curve to determine the ICso value
(the concentration of ALEPH-4 that inhibits 50% of specific radioligand binding). Convert the
ICso to a Ki value using the Cheng-Prusoff equation.

In Vitro Functional Assay: Calcium Mobilization

This assay measures the functional potency (ECso) and efficacy of a compound by quantifying
the increase in intracellular calcium following Gg-coupled receptor activation.

Objective: To determine the agonist activity of ALEPH-4 at the human 5-HT2A receptor.
Materials:
o Astable cell line expressing the human 5-HT2A receptor (e.g., HEK293 or CHO cells).

» A calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).
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Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).
Test compound: ALEPH-4 in a range of concentrations.
Reference agonist (e.g., Serotonin).

A fluorescence plate reader capable of kinetic reads (e.g., FLIPR, FlexStation).

Procedure:

Cell Plating: Seed cells into 96- or 384-well black-walled, clear-bottom microplates and
culture overnight to allow for adherence.

Dye Loading: Remove culture medium and add the fluorescent calcium indicator dye diluted
in assay buffer. Incubate for a specified time (e.g., 60 minutes at 37°C) to allow the dye to
enter the cells.

Compound Preparation: Prepare a dilution series of ALEPH-4 and the reference agonist in
assay buffer in a separate compound plate.

Measurement: Place the cell plate into the fluorescence plate reader. The instrument will first
measure the baseline fluorescence.

Compound Addition: The instrument will then automatically add the compounds from the
compound plate to the cell plate.

Kinetic Read: Immediately following compound addition, the instrument will measure the
change in fluorescence intensity over time (typically 2-3 minutes). Receptor activation leads
to Ca2* release, which causes the dye to fluoresce.

Analysis: The data are typically analyzed by the peak fluorescence response. Plot the peak
fluorescence (or the area under the curve) against the logarithm of the agonist concentration.
Fit the data to a sigmoidal dose-response curve to determine the ECso (concentration for
50% of maximal response) and Emax (maximum efficacy) values. Efficacy is often expressed
relative to a reference agonist like serotonin.
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Caption: General experimental workflow for neurochemical characterization.

Conclusion and Future Directions

ALEPH-4 is a classic but poorly characterized psychedelic compound from the phenethylamine
family. While its synthesis and qualitative human effects are documented, a significant void
exists in the scientific literature regarding its quantitative neurochemical properties. Based on
its structural similarity to other psychedelic amphetamines, it is strongly presumed to be a
potent agonist at the 5-HT2A receptor, mediating its effects through the Gq signaling pathway.
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Future research is critically needed to fill this knowledge gap. Formal in vitro characterization
using modern pharmacological techniques, such as radioligand binding and functional assays
across a wide panel of CNS receptors, is the essential first step. These studies would
definitively establish its receptor binding profile, potency, and functional efficacy, providing a
foundation for understanding its unique psychoactive properties and potential toxicological
risks. Such data would be invaluable for the fields of medicinal chemistry and
neuropharmacology, contributing to a more complete structure-activity relationship model for
this fascinating class of compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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